Cas no 502633-95-6 (1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-)

1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- structure
502633-95-6 structure
Product Name:1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
CAS No:502633-95-6
MF:C13H26N2O2
MW:242.357743740082
CID:365824
PubChem ID:53249195
Update Time:2025-04-19

1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 2-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl 2-[(dimethylamino)methyl]piperidine-1-carboxylate
    • (S)-TERT-BUTYL 2-((DIMETHYLAMINO)METHYL)PIPERIDINE-1-CARBOXYLATE
    • 2-[(dimethylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
    • A828038
    • AKOS015950918
    • 1-Piperidinecarboxylicacid,2-[(dimethylamino)methyl]-,1,1-dimethylethyl ester,(2S)-
    • 502633-95-6
    • Inchi: 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-9-7-6-8-11(15)10-14(4)5/h11H,6-10H2,1-5H3/t11-/m0/s1
    • InChI Key: QFMAJVFKERAZEL-NSHDSACASA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC[C@H]1CN(C)C)=O

Computed Properties

  • Exact Mass: 242.19900
  • Monoisotopic Mass: 242.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Density: 0.985±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • PSA: 32.78000
  • LogP: 2.27550
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk